Cas no 2228690-50-2 (2-amino-3,4,4,4-tetrafluorobutan-1-ol)

• Product Name: 2-amino-3,4,4,4-tetrafluorobutan-1-ol
• CAS No: 2228690-50-2
• MF: C₄H₇F₄NO
• MW: 161.098095178604
• CID: 6561333
• PubChem ID: 165883396
• Update Time: 2025-05-21

2-amino-3,4,4,4-tetrafluorobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-3,4,4,4-tetrafluorobutan-1-ol
• 2228690-50-2
• EN300-1952777

• Inchi： 1S/C4H7F4NO/c5-3(2(9)1-10)4(6,7)8/h2-3,10H,1,9H2
• InChI Key： HADPWQNGWLWRRU-UHFFFAOYSA-N
• SMILES： FC(C(F)(F)F)C(CO)N

Computed Properties

• Exact Mass: 161.04637650g/mol
• Monoisotopic Mass: 161.04637650g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-amino-3,4,4,4-tetrafluorobutan-1-ol

Introduction to 2-amino-3,4,4,4-tetrafluorobutan-1-ol (CAS No: 2228690-50-2)

2-amino-3,4,4,4-tetrafluorobutan-1-ol is a versatile compound with the CAS registry number CAS 2228690-50-2. This compound is characterized by its unique chemical structure, which includes a primary alcohol group (-OH) and an amino group (-NH₂) attached to a carbon chain that is heavily fluorinated at positions 3 and 4. The presence of multiple fluorine atoms imparts distinctive chemical and physical properties to this molecule, making it a subject of interest in various scientific and industrial applications.

The synthesis of CAS 2228690-50-2 involves a series of carefully controlled reactions that ensure the precise placement of functional groups on the carbon chain. Recent advancements in fluorination techniques have enabled researchers to achieve higher yields and better purity levels during the synthesis process. These improvements are particularly significant for applications where the compound is used as an intermediate in the production of more complex molecules.

One of the most notable applications of CAS 2228690-50-2 is in the field of drug discovery. The compound's structure allows it to serve as a building block for developing bioactive molecules with potential therapeutic effects. For instance, studies have shown that derivatives of this compound exhibit promising activity against certain enzymes involved in neurodegenerative diseases. This has led to increased interest in exploring its potential as a lead compound for drug development.

In addition to its role in pharmaceuticals, CAS 2228690-50-2 has also found applications in materials science. Its fluorinated structure provides excellent resistance to environmental factors such as heat and UV radiation, making it suitable for use in coatings and polymers. Recent research has focused on optimizing its compatibility with various polymer systems to enhance their mechanical and thermal properties.

The chemical properties of CAS 2228690-50-